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Compound of Interest

Compound Name: Dodecyl methyl sulfoxide

Cat. No.: B1580661

Introduction

Dodecyl methyl sulfoxide (DMS), an organosulfur compound, is characterized by its unique
molecular structure which imparts significant amphipathic properties. This guide provides a
comprehensive overview of DMS, detailing its physicochemical characteristics, quantitative
amphipathic metrics, and its functional implications in scientific research and pharmaceutical
development. As a long-chain sulfoxide, DMS possesses a distinct polar hydrophilic head and
a nonpolar lipophilic tail, positioning it as a molecule of interest for applications ranging from
advanced chemical synthesis to novel drug delivery systems. This document serves as a
technical resource for researchers, chemists, and drug development professionals seeking to
understand and leverage the surfactant-like behavior of Dodecyl Methyl Sulfoxide.

Physicochemical Properties

Dodecyl methyl sulfoxide's structure consists of a twelve-carbon alkyl chain (dodecyl group)
that forms a long, flexible hydrophobic tail, and a methyl sulfoxide group which acts as a polar,
hydrophilic head. This dual-character is the basis of its amphipathicity, allowing it to interact
with both aqueous and lipid phases.

Table 1: Physicochemical Properties of Dodecyl Methyl Sulfoxide
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Property Value Reference
Molecular Formula C13H280S [1112]
Molecular Weight 232.43 g/mol [2]
Appearance Solid [1]

Melting Point 59-63 °C [11[3]
SMILES String CCCCCCCcCCCCs(C)=0 [1]
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Quantitative Analysis of Amphipathicity

The amphipathic nature of a surfactant is quantified by several key parameters, including its
Hydrophilic-Lipophilic Balance (HLB) and its Critical Micelle Concentration (CMC). These
values are crucial for predicting its behavior in emulsions and its potential as a solubilizing
agent or drug carrier.

Hydrophilic-Lipophilic Balance (HLB)

The HLB value indicates the relative balance between the hydrophilic and lipophilic portions of
a surfactant molecule. It can be calculated using Griffin's method, a widely accepted empirical
formula for non-ionic surfactants.[4][5]

e Formula: HLB =20 * (Mh / M)
o Where Mh is the molecular mass of the hydrophilic portion of the molecule.
o And M is the molecular mass of the entire molecule.[4][6]

For Dodecyl Methyl Sulfoxide:

e M (Total Molecular Weight): 232.43 g/mol

e Hydrophilic Portion (-S(O)CHs3):
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[e]

Sulfur (S): ~32.07 g/mol

o

Oxygen (0O): ~16.00 g/mol

[¢]

Methyl group (CHs): ~15.03 g/mol

[¢]

Mh: ~63.1 g/mol

» Calculated HLB: 20 * (63.1/232.43) = 5.43

An HLB value in this range (3-6) suggests that Dodecyl Methyl Sulfoxide is likely to function
as a water-in-oil (W/O) emulsifier.[4]

Critical Micelle Concentration (CMC)

The CMC is the specific concentration at which surfactant molecules begin to spontaneously
aggregate in a solution to form micelles.[7] Below the CMC, surfactants exist as individual
monomers; above the CMC, they form organized structures. This parameter is fundamental for
applications involving solubilization and the formation of nanoparticle drug delivery systems.[7]
While a specific experimentally determined CMC for Dodecyl Methyl Sulfoxide is not readily
available in published literature, it can be determined using techniques such as conductometry
or tensiometry.[8][9]

Table 2: Amphipathic Characteristics of Dodecyl Methyl Sulfoxide

Parameter Value/Status Method
HLB Value ~5.43 (Calculated) Griffin's Method[4][5]
Predicted Function W/O Emulsifier Based on HLB Scale[4]

Typically determined via

CMC Not Experimentally Reported conductometry or tensiometry.

[8]

Experimental Protocols
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Detailed methodologies are essential for the synthesis and characterization of Dodecyl Methyl
Sulfoxide.

Protocol 1: Synthesis of Dodecyl Methyl Sulfoxide

Dodecyl methyl sulfoxide can be synthesized through the oxidation of its precursor, dodecyl
methyl sulfide.[1][3]

o Objective: To oxidize dodecyl methyl sulfide to dodecyl methyl sulfoxide.

o Materials:
o Dodecyl methyl sulfide (CAS 3698-89-3)[10][11]
o Sodium periodate (NalOa4) or another suitable oxidizing agent (e.g., hydrogen peroxide).
o Appropriate solvent (e.g., methanol, ethanol).

e Procedure (General):

o Dissolve dodecyl methyl sulfide in the chosen solvent within a reaction flask equipped with
a magnetic stirrer.

o Cool the solution in an ice bath to control the reaction temperature.

o Slowly add a solution of the oxidizing agent (e.g., sodium periodate dissolved in water) to
the reaction mixture while stirring. The addition should be dropwise to manage the
exothermic nature of the reaction.

o Allow the reaction to proceed at a controlled temperature (e.g., 0 °C to room temperature)
for several hours until completion, which can be monitored by techniques like Thin Layer
Chromatography (TLC).

o Once the reaction is complete, quench any excess oxidizing agent.

o The product is then extracted from the reaction mixture using an appropriate organic
solvent (e.g., dichloromethane).
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o The organic layers are combined, dried over an anhydrous salt (e.g., Na2S0Oa4), and the
solvent is removed under reduced pressure to yield the crude product.

o Purify the crude dodecyl methyl sulfoxide by recrystallization or column
chromatography.

Protocol 2: Determination of Critical Micelle Concentration (CMC) via Conductometry

This method relies on the change in the electrical conductivity of a surfactant solution as its
concentration increases.[8][12]

e Objective: To determine the CMC of Dodecyl Methyl Sulfoxide in an aqueous solution.

e Equipment:

[e]

Conductivity meter with a conductivity cell.

[e]

Thermostatic water bath to maintain a constant temperature (e.g., 25°C).

o

Precision balance and volumetric flasks for solution preparation.

[¢]

Magnetic stirrer.

e Procedure:

[e]

Prepare a concentrated stock solution of Dodecyl Methyl Sulfoxide in deionized water.
o Calibrate the conductivity meter according to the manufacturer's instructions.

o Place a known volume of deionized water in a beaker, place it in the thermostat bath, and
immerse the conductivity cell.

o Measure the initial conductivity of the pure solvent.

o Make small, precise additions of the DMS stock solution to the beaker, allowing the
solution to equilibrate while stirring gently.

o Record the conductivity after each addition.
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o Continue this process until the concentration is well above the expected CMC.

o Plot the measured conductivity versus the concentration of DMS. The resulting graph will
show two lines with different slopes.

o The point where these two lines intersect is the Critical Micelle Concentration (CMC).[9]

Applications and Molecular Interactions

The amphipathic properties of Dodecyl Methyl Sulfoxide and its parent compound, DMSO,
are central to their applications in drug development and chemical synthesis.

Interaction with Lipid Bilayers

The small amphiphilic molecule Dimethyl Sulfoxide (DMSO) is well-known for its ability to
interact with and alter the properties of cell membranes. At various concentrations, DMSO can
induce membrane thinning, increase fluidity, and even create transient water pores, which
enhances the permeability of the membrane to other molecules.[13][14][15] This mechanism is
crucial for its role as a penetration enhancer in transdermal drug delivery systems.[16]

Dodecyl methyl sulfoxide, with its long dodecyl tail, is expected to have a more pronounced
interaction with the hydrophobic core of the lipid bilayer. The lipophilic tail can intercalate into
the membrane, while the polar sulfoxide head remains near the aqueous interface. This
disruption of the membrane structure can significantly enhance the transport of active
pharmaceutical ingredients (APIs) across cellular barriers.

Role in Chemical Synthesis: Swern Oxidation

In organic synthesis, DMS is utilized as an odorless and less volatile substitute for dimethyl
sulfoxide in the Swern oxidation.[17] This reaction converts primary and secondary alcohols
into aldehydes and ketones, respectively, under mild conditions.[18][19] The long dodecyl chain
reduces the volatility of the resulting sulfide byproduct, mitigating the notoriously unpleasant
odor associated with dimethyl sulfide.[17][20]

Visualizations

Diagram 1: Logical Workflow of Micelle Formation
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This diagram illustrates the process of micellization. Below the Critical Micelle Concentration
(CMC), DMS exists as monomers. As the concentration increases and surpasses the CMC,
these monomers self-assemble into micelles to minimize the exposure of their hydrophobic tails
to the aqueous environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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